Cas no 1806570-68-2 (5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole)

5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole is a heterocyclic compound featuring a benzo[d]oxazole core substituted with an aminomethyl group at the 5-position and a methylthio group at the 2-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of bioactive molecules. The aminomethyl moiety enhances reactivity for further functionalization, while the methylthio group contributes to stability and potential sulfur-based interactions. Its well-defined molecular architecture makes it valuable for constructing complex scaffolds in medicinal chemistry. The compound is typically handled under controlled conditions due to its reactive functional groups.
5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole structure
1806570-68-2 structure
Product Name:5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
CAS No:1806570-68-2
MF:C9H10N2OS
MW:194.253500461578
CID:4818399
Update Time:2025-06-14

5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
    • Inchi: 1S/C9H10N2OS/c1-13-9-11-7-4-6(5-10)2-3-8(7)12-9/h2-4H,5,10H2,1H3
    • InChI Key: SQGYGZQYCTVFNF-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC2C=C(CN)C=CC=2O1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • XLogP3: 1.5
  • Topological Polar Surface Area: 77.4

5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081004503-250mg
5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
1806570-68-2 98%
250mg
$714.66 2022-03-31
Alichem
A081004503-500mg
5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
1806570-68-2 98%
500mg
$1,157.36 2022-03-31
Alichem
A081004503-1g
5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
1806570-68-2 98%
1g
$1,843.90 2022-03-31

Additional information on 5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole

Comprehensive Overview of 5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole (CAS No. 1806570-68-2)

5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole (CAS No. 1806570-68-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the benzoxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both aminomethyl and methylthio functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzoxazole derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole due to its potential as a building block for small-molecule inhibitors and fluorescent probes. Its CAS No. 1806570-68-2 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and bioconjugation studies.

One of the key advantages of this compound is its versatility. The aminomethyl group allows for further functionalization, enabling the synthesis of more complex molecules. Meanwhile, the methylthio moiety contributes to its stability and solubility, which are critical factors in drug formulation. These attributes make 5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole a promising candidate for high-throughput screening and targeted therapy development.

The compound's molecular structure has also been a subject of computational studies, with researchers using density functional theory (DFT) to predict its electronic properties. Such analyses are essential for understanding its interactions with biological targets, particularly in the context of enzyme inhibition and receptor binding. These insights are invaluable for designing next-generation therapeutics with improved efficacy and safety profiles.

From an industrial perspective, 5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole is synthesized through multi-step organic reactions, often involving catalyzed cross-coupling and protection-deprotection strategies. Optimizing these processes is a hot topic in green chemistry, as scientists aim to reduce waste and improve yield. This aligns with the broader trend of sustainable synthesis, which is a priority for both academia and industry.

Another area of interest is the compound's potential role in agrochemical innovation. Given the rising need for eco-friendly pesticides, researchers are exploring benzoxazole-based compounds as alternatives to traditional chemicals. The methylthio group in 5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole may contribute to its bioactivity, offering a new avenue for crop protection solutions.

In summary, 5-(Aminomethyl)-2-(methylthio)benzo[d]oxazole (CAS No. 1806570-68-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agriculture. Its unique structural features and reactivity make it a valuable tool for researchers tackling some of the most pressing challenges in modern chemistry. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in innovation across multiple disciplines.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.